Cas no 6876-59-1 ( )

  structure
  structure
Product name: 
CAS No:6876-59-1
MF:C14H19NO
MW:217.30676
CID:971998
PubChem ID:95228

  Chemical and Physical Properties

Names and Identifiers

    • N-(4-methylphenyl)cyclohexanecarboxamide
    • N-(p-Tolyl)cyclohexanecarboxamide
    • AG-G-65787
    • BRN 2836995
    • Cyclohexancarbonsaeure-p-toluidid
    • Cyclohexanecarboxamide, N-(4-methylphenyl)-
    • Cyclohexanecarboxamide, N-(p-tolyl)-
    • Cyclohexanecarboxy-p-toluidide
    • STK249531
    • N-(P-METHYLPHENYL)CYCLOHEXANECARBOXAMIDE
    • N-(4-TOLYL)CYCLOHEXANECARBOXAMIDE
    • AB00308619-03
    • NCGC00342805-01
    • NSC 24797
    • TE6649D5R5
    • CYCLOHEXANECARBOXAMIDE, N-(4-TOLYL)-
    • NSC-24797
    • SCHEMBL8363734
    • UNII-TE6649D5R5
    • Cyclohexanecarboxamide, N-(4-methylphenyl)- (9CI)
    • DTXSID50218870
    • AKOS002961178
    • 6876-59-1
    • CYCLOHEXANECARBOXAMIDE, N-(P-METHYLPHENYL)-
    • NSC24797
    •  
    • Inchi: InChI=1S/C14H19NO/c1-11-7-9-13(10-8-11)15-14(16)12-5-3-2-4-6-12/h7-10,12H,2-6H2,1H3,(H,15,16)
    • InChI Key: CAKLGRXELZTXPH-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)NC(=O)C2CCCCC2

Computed Properties

  • Exact Mass: 217.14677
  • Monoisotopic Mass: 217.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 3.58680

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